Cas no 1261882-44-3 (Methyl 2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinate)

• Product Name: Methyl 2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinate
• CAS No: 1261882-44-3
• MF: C₁₅H₉F₆NO₃
• MW: 365.227285146713
• CID: 4987197
• Update Time: 2025-07-02

Methyl 2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinate

• Inchi： 1S/C15H9F6NO3/c1-24-13(23)10-6-12(22-7-11(10)14(16,17)18)8-3-2-4-9(5-8)25-15(19,20)21/h2-7H,1H3
• InChI Key： UTIZPPFSQBKTBV-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1C(=O)OC)C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 467
• XLogP3: 4.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinate

Comprehensive Overview of Methyl 2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinate (CAS No. 1261882-44-3)

The compound Methyl 2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinate (CAS No. 1261882-44-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy and trifluoromethyl groups, contribute to its potential applications in drug discovery and material science. This article delves into the molecular properties, synthesis pathways, and emerging applications of this compound, while addressing common queries from researchers and industry professionals.

One of the most frequently searched questions regarding Methyl 2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinate revolves around its synthetic methodology. The compound is typically synthesized through multi-step organic reactions, including palladium-catalyzed cross-coupling and esterification processes. Researchers often inquire about yield optimization and purification techniques, which are critical for scaling up production. Recent advancements in flow chemistry have shown promise in improving the efficiency of its synthesis, aligning with the growing demand for sustainable manufacturing practices.

The physicochemical properties of CAS No. 1261882-44-3 make it a subject of interest in medicinal chemistry. Its lipophilicity and metabolic stability, attributed to the fluorinated moieties, are often discussed in forums and academic circles. These characteristics are particularly relevant in the design of CNS-targeting drugs, a hot topic in neuropharmacology. The compound's potential as a bioisostere for aromatic systems has also been explored in recent patent literature, addressing another common search query among chemists.

In the context of agrochemical innovation, Methyl 2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinate has been investigated for its potential as a pesticide intermediate. The fluorine atoms in its structure enhance binding affinity to biological targets, a feature that aligns with current trends in precision agriculture. This application has sparked discussions about environmental fate and degradation pathways, which are increasingly important considerations in chemical development.

Analytical characterization of this compound frequently appears in search queries, particularly regarding HPLC methods and spectroscopic identification. The presence of both trifluoromethoxy and trifluoromethyl groups creates distinct patterns in NMR spectroscopy and mass spectrometry, which are crucial for quality control in production. Recent publications have highlighted novel chromatographic techniques for separating its potential isomers, addressing a common challenge in analytical chemistry.

The structure-activity relationship (SAR) of Methyl 2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinate continues to be a focus of computational chemistry studies. Molecular modeling searches frequently include terms like docking simulations and binding affinity predictions for this compound. These computational approaches have become particularly relevant with the rise of AI-assisted drug discovery, a trending topic in pharmaceutical research.

From a regulatory perspective, researchers often search for information about the stability profile and storage conditions of CAS No. 1261882-44-3. Proper handling of fluorinated compounds requires specific protocols, and recent guidelines from major chemical safety organizations have addressed these concerns. The compound's compatibility with various packaging materials is another practical consideration frequently discussed in industry publications.

Emerging applications of Methyl 2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinate in material science have begun to appear in recent literature. Its potential use in organic electronics and liquid crystal formulations has sparked interest among researchers working on advanced materials. These applications leverage the compound's unique electronic properties and thermal stability, which are subjects of ongoing investigation.

The commercial availability of this specialty chemical has been a point of discussion in research communities. Suppliers often highlight its custom synthesis options and bulk quantities, responding to market demand. Recent trends show increasing interest in derivatization services for this compound, allowing researchers to access modified versions for specific applications.

Looking ahead, the scientific community continues to explore novel applications for Methyl 2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinate. Its versatility as a chemical building block and potential in catalysis are areas of active research. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this compound's full potential will undoubtedly expand.